diethyl 6-methyl-4-oxo-4H-quinolizine-1,3-dicarboxylate

• Molecular Formula: C16H17NO5
• Molecular Weight: 303.31g/mol
• IUPAC Name: diethyl 6-methyl-4-oxoquinolizine-1,3-dicarboxylate
• InChI: InChI=1S/C16H17NO5/c1-4-21-15(19)11-9-12(16(20)22-5-2)14(18)17-10(3)7-6-8-13(11)17/h6-9H,4-5H2,1-3H3
• InChI Key: ZVENEJWFSHUFTD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C2C=CC=C(N2C1=O)C)C(=O)OCC

Description

6-methyl-4-oxoquinolizine-1,3-dicarboxylic acid diethyl ester is a member of quinolizines.

Scientific Research Applications

Synthesis and Derivative Formation

Diethyl 6-methyl-4-oxo-4H-quinolizine-1,3-dicarboxylate has been a subject of research primarily in the synthesis of complex organic compounds. The compound is used in reactions to produce various derivatives. For instance, its reaction with different acid anhydrides and esters forms substituted quinolizine derivatives, indicating its versatility in synthesizing heterocyclic compounds (Kato, Chiba, & Tanaka, 1974).

Heterocyclic Ring System Synthesis

This compound plays a crucial role in the synthesis of new heterocyclic ring systems. It has been used in cyclisation reactions to produce complex ring structures, highlighting its importance in organic chemistry and the synthesis of novel compounds (Askam & Deeks, 1970).

Development of Antibacterial Agents

Research has shown that derivatives of diethyl 6-methyl-4-oxo-4H-quinolizine-1,3-dicarboxylate have potential applications in the development of antibacterial agents. Specific derivatives have been synthesized and tested for their efficacy against various bacteria (Ishikawa et al., 1989).

Anti-HIV Integrase Evaluation

Compounds derived from diethyl 6-methyl-4-oxo-4H-quinolizine-1,3-dicarboxylate have been evaluated for their potential inhibitory activity against HIV integrase, an enzyme critical for the HIV replication process. This suggests its significance in medicinal chemistry, particularly in the development of anti-HIV drugs (Xu et al., 2009).

Fluorescent Indicators for Magnesium

Another application is in the field of fluorescent indicators, particularly for magnesium ions. Substituted derivatives of this compound have shown promise as selective fluorescent indicators for magnesium, providing valuable tools for biochemical and medical research (Otten, London, & Levy, 2001).